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Compound of Interest

Compound Name: (1E,4Z,6E)-Curcumin-d6

Cat. No.: B3026278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (1E,4Z,6E)-Curcumin-d6, a deuterated

analog of curcumin. This document furnishes essential chemical and physical data, detailed

experimental protocols for its primary application as an internal standard, and an exploration of

the core signaling pathways influenced by its non-deuterated counterpart, curcumin.

Core Compound Data
(1E,4Z,6E)-Curcumin-d6 is a stable isotope-labeled version of curcumin, a naturally occurring

polyphenol found in turmeric. The incorporation of six deuterium atoms provides a distinct mass

shift, making it an ideal internal standard for mass spectrometry-based quantification of

curcumin in complex biological matrices.
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Property Value Reference

CAS Number 1335198-02-1 [1][2]

Molecular Formula C₂₁H₁₄D₆O₆ [1][2]

Molecular Weight 374.42 g/mol [1][3]

Formal Name

(1E,4Z,6E)-5-hydroxy-1,7-

bis[4-hydroxy-3-(methoxy-

d3)phenyl]-1,4,6-heptatrien-3-

one

[2]

Purity ≥99% deuterated forms (d₁-d₆) [2]

Appearance Solid [2]

Solubility
>20 mg/mL in Acetone; >3

mg/mL in 0.1 M NaOH
[2]

Experimental Protocol: Quantification of Curcumin
in Human Plasma using LC-MS/MS with (1E,4Z,6E)-
Curcumin-d6 as an Internal Standard
This protocol outlines a validated method for the accurate quantification of curcumin in human

plasma, a critical procedure in pharmacokinetic and bioavailability studies.

Materials and Reagents
Curcumin standard

(1E,4Z,6E)-Curcumin-d6 (Internal Standard, IS)

Acetonitrile (ACN), HPLC grade

Methanol, HPLC grade

Formic acid, LC-MS grade
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Ammonium formate

Ultrapure water

Human plasma (K₂EDTA)

Dimethyl sulfoxide (DMSO)

Instrumentation
Ultra-Performance Liquid Chromatography (UPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Preparation of Solutions
Curcumin Stock Solution (1 mg/mL): Accurately weigh and dissolve curcumin in DMSO.

(1E,4Z,6E)-Curcumin-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve

(1E,4Z,6E)-Curcumin-d6 in DMSO.[4]

Working Standard Solutions: Prepare serial dilutions of the curcumin stock solution in ACN to

create calibration curve standards.

Internal Standard Working Solution (e.g., 25 ng/mL): Dilute the (1E,4Z,6E)-Curcumin-d6
stock solution with ACN.

Sample Preparation (Protein Precipitation)
Thaw plasma samples to room temperature.

To 50 µL of plasma, add the internal standard working solution.

Add 150 µL of acetonitrile to precipitate plasma proteins.[4]

Vortex the mixture for 5 minutes.

Centrifuge at 4000 rpm for 5 minutes at 20°C.[4]
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Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Column: Waters XTerra® MS C18 column (2.1 mm × 50 mm, 3.5 µm) or

equivalent.[5]

Mobile Phase: A gradient elution using a mixture of methanol and 10.0 mM ammonium

formate (pH 3.0) is a common approach.[5] An alternative is a gradient of acetonitrile and

water with 0.1% formic acid.

Flow Rate: 0.250 mL/min.[5]

Injection Volume: 10 µL.

Mass Spectrometry: Operate in negative electrospray ionization (ESI) mode with multiple

reaction monitoring (MRM).[5]

MRM Transitions:

Curcumin: m/z 367.16 → 148.99

(1E,4Z,6E)-Curcumin-d6: m/z 373.20 → 176.18

Data Analysis
Construct a calibration curve by plotting the peak area ratio of curcumin to the internal standard

against the concentration of the curcumin standards. The concentration of curcumin in the

plasma samples can then be determined from this curve.

Curcumin's Impact on Cellular Signaling Pathways
Curcumin, the non-deuterated analyte, is known to modulate a multitude of signaling pathways,

contributing to its anti-inflammatory, antioxidant, and anti-cancer properties.[6][7] The following

diagrams illustrate some of the key pathways affected by curcumin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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